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Compound of Interest

Compound Name: Lead(II) sulfate

Cat. No.: B103706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of experimentally determined solubility data for

lead(II) sulfate (PbSO₄). The data has been compiled from various scientific sources to offer a

comprehensive overview for researchers, scientists, and professionals in drug development.

This document outlines the varying solubility values reported under different conditions and

details the experimental methodologies employed for their determination, facilitating a cross-

validation of these findings.

Quantitative Solubility Data
The solubility of lead(II) sulfate in aqueous solutions is a critical parameter in various chemical

and industrial processes. The following table summarizes the quantitative solubility data and

solubility product constants (Ksp) reported in the literature.
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Temperature
(°C)

Solubility (
g/100 mL)

Solubility (g/L)
Solubility
Product
Constant (Ksp)

Source
Citation

15 0.0032 0.032 - [1][2]

20 0.00443 0.0443 2.13 x 10⁻⁸ [1][2]

25 0.00425 0.0425

1.81 x 10⁻⁵

(calculated from

g/mL)

[1][3]

25 - 0.0404 - [4]

25 - 0.038

1.573 x 10⁻⁸

(calculated from

g/L)

[5]

40 - 0.0056 g/100mL - [6]

Not Specified - - 1.8 x 10⁻⁸ [7][8]

Not Specified - - 6.3 x 10⁻⁷ [9]

Note: Discrepancies in solubility values can be attributed to differences in experimental

methodologies, purity of materials, and the approach to reaching equilibrium.

Experimental Protocols
The determination of the solubility of sparingly soluble salts like lead(II) sulfate requires

precise and sensitive analytical techniques. Below are detailed methodologies cited in the

literature.

Atomic Absorption Spectrophotometry
This method directly measures the concentration of lead ions (Pb²⁺) in a saturated solution.

Principle: Atomic absorption spectrophotometry (AAS) is based on the absorption of light by

free metallic ions. The concentration of the metal is proportional to the amount of light

absorbed.
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Protocol:

A saturated solution of lead(II) sulfate is prepared by adding an excess of the salt to

deionized water.

The solution is stirred vigorously and allowed to equilibrate for a set period (e.g., 24 hours)

at a constant temperature to ensure saturation.[10]

The solution is then carefully filtered or centrifuged to remove any undissolved solid

particles.

A calibration curve is generated using standard solutions of known lead concentrations.

The absorbance of the saturated lead(II) sulfate solution is measured using an AAS

instrument at a specific wavelength for lead (e.g., 217.0 nm or 283 nm).[11]

The concentration of Pb²⁺ in the sample is determined by comparing its absorbance to the

calibration curve.

The molar solubility and the solubility product constant (Ksp) can then be calculated from

the Pb²⁺ concentration.[11][12]

Conductometric Method
This technique relies on measuring the electrical conductivity of a saturated solution, which is

related to the concentration of dissolved ions.

Principle: The electrical conductivity of an electrolyte solution is proportional to the

concentration and mobility of its ions. For a sparingly soluble salt, the increase in

conductivity of water upon saturation is due to the dissolved ions.

Protocol:

The specific conductance of deionized water is measured.

An excess of solid lead(II) sulfate is added to the deionized water to create a saturated

solution.
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The mixture is stirred until equilibrium is reached at a constant temperature.

The conductance of the clear, saturated solution is measured after filtering.[13]

The specific conductance of the salt is calculated by subtracting the specific conductance

of water from that of the saturated solution.

The equivalent conductance at infinite dilution (Λ∞) is determined from the sum of the

ionic conductances of Pb²⁺ and SO₄²⁻ (λc + λa).[13]

The solubility (S) is then calculated using the formula: S = (1000 * k) / Λ∞, where k is the

specific conductance of the salt.[13]

The Ksp is calculated from the solubility.

Radiotracer Method
This highly sensitive method uses a radioactive isotope to trace the dissolved salt.

Principle: A sparingly soluble salt is synthesized using a radioactive isotope (radiolabel). The

radioactivity of a saturated solution is then measured to determine the concentration of the

dissolved salt.

Protocol:

Radiolabeled lead(II) sulfate (e.g., using a lead isotope) is synthesized.

A known mass of the radiolabeled PbSO₄ is dissolved in a known volume of solvent to

create a standard solution of known specific activity (counts per minute per mole).

A saturated solution of the radiolabeled PbSO₄ is prepared by equilibrating an excess of

the solid with the solvent.

A known volume of the clear, saturated solution is carefully removed, and its radioactivity

is measured using a suitable detector.

The concentration of the dissolved lead(II) sulfate is calculated by comparing the activity

of the saturated solution to the specific activity of the standard.[14]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.scribd.com/document/509259350/CH-314-Lab-Experiment-3
https://www.scribd.com/document/509259350/CH-314-Lab-Experiment-3
https://www.scribd.com/document/509259350/CH-314-Lab-Experiment-3
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://egyankosh.ac.in/bitstream/123456789/43296/1/Exp-11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of the Cross-Validation Workflow
The following diagram illustrates the logical workflow for the cross-validation of lead(II) sulfate
solubility data.
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Caption: Workflow for cross-validating lead(II) sulfate solubility data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

